2-(2,4-dichlorophenoxy)-N-[2-(3,5-dimethylphenoxy)ethyl]propanamide

• IUPAC Name: 2-(2,4-dichlorophenoxy)-N-[2-(3,5-dimethylphenoxy)ethyl]propanamide
• InChI: InChI=1S/C19H21Cl2NO3/c1-12-8-13(2)10-16(9-12)24-7-6-22-19(23)14(3)25-18-5-4-15(20)11-17(18)21/h4-5,8-11,14H,6-7H2,1-3H3,(H,22,23)
• InChI Key: OSMHEJRKCIDXCX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)OCCNC(=O)C(C)OC2=C(C=C(C=C2)Cl)Cl)C
• Molecular Formula: C19H21Cl2NO3
• Molecular Weight: 382.3 g/mol

Description

2,4-D or 2-(2,4-dichlorophenoxy)acetic acid is a common herbicide used in agriculture. It’s structurally and functionally analogous to the natural auxin IAA.

Chemical Reactions Analysis

One study showed that 2,4-D could be intercalated into hydrotalcite nanosheets, which could control the release of the herbicide.

Physical And Chemical Properties Analysis

2,4-D has a low volatility and a melting point of 138.68°C. It’s moderately soluble in unbuffered water, but its solubility increases up to 26.5 g/l in pH 10 buffered water. It’s readily soluble in a number of organic solvents.

Mechanism of Action

Target of Action

It’s structurally similar to 2,4-dichlorophenoxyacetic acid (2,4-d), a well-known plant growth regulator and herbicide . 2,4-D acts as a synthetic auxin, a type of plant hormone .

Mode of Action

As a synthetic auxin, 2,4-D mimics the action of natural auxins, which regulate various aspects of plant growth and development . When absorbed by the plant, it induces uncontrolled and unsustainable growth, leading to stem curling, leaf wilting, and eventually plant death

Pharmacokinetics

Its water solubility is 829mg/l at 25 ºc , suggesting it could be absorbed and distributed in aqueous environments

Result of Action

The compound likely induces uncontrolled growth in plants, leading to their eventual death . This makes it potentially useful as a herbicide.

Safety and Hazards

2,4-D is identified as a potential concern to the environment. It’s also noted that dust may irritate eyes and ingestion can cause gastroentric distress, diarrhea, mild central nervous system depression, dysphagia, and possible transient liver and kidney injury.

Future Directions

One study suggested that nanocarrier-based formulations could improve the use efficiency and reduce the off-target effects of pesticides like 2,4-D.